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Compound of Interest

Compound Name: Atriopeptin Il (rat, mouse)

Cat. No.: B1591219

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for assessing the biological activity of
Atriopeptin Il in a cell-based assay. The primary readout for Atriopeptin Il activity is the
downstream accumulation of cyclic guanosine monophosphate (cGMP) in cultured vascular
smooth muscle cells.

Introduction

Atriopeptin Il, a 23-amino acid peptide, is a member of the atrial natriuretic peptide (ANP)
family.[1] These peptides are crucial regulators of blood pressure, blood volume, and
electrolyte homeostasis.[2] Atriopeptin Il exerts its biological effects, including potent
vasodilation, by binding to and activating the natriuretic peptide receptor-A (NPR-A). This
receptor possesses intrinsic guanylate cyclase activity, which, upon activation, catalyzes the
conversion of guanosine triphosphate (GTP) to cGMP. The subsequent increase in intracellular
cGMP concentration activates cGMP-dependent protein kinase (PKG), leading to the
phosphorylation of downstream targets that ultimately result in smooth muscle relaxation.[3][4]

This document provides a detailed methodology for quantifying the dose-dependent stimulation
of cGMP production by Atriopeptin Il in cultured rat aortic smooth muscle cells.
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Table 1: Quantitative Data for Atriopeptin Il Activity

Parameter Cell Type Value Reference
EC50 for cGMP Rat thoracic aorta
] 81 nM [1]
production smooth muscle cells
Threshold
) Rat thoracic aorta
concentration for ] 1nM [3]
] strips
cGMP increase
) Rat thoracic aorta
Maximal cGMP
) smooth muscle cells 7-fold [1]
increase
(at 10 pM AP-I1)
Time to maximal Rat thoracic aorta )
) 5 minutes [1]
cGMP increase smooth muscle cells
Signaling Pathway
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Cell Culture

Start with A7r5 cells

Seed cells in 96-well plate

Grow to confluence (24-48h)

Treatment

Starve cells (serum-free medium)

Treat with Atriopeptin Il
(dose-response, 5-10 min)

Lyse cells with 0.1M HCI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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